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Compound of Interest

Di-tert-butyl hydrazine-1,2-
Compound Name:
dicarboxylate

Cat. No.: B098509

Technical Guide: Di-tert-butyl hydrazine-1,2-
dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical
properties of Di-tert-butyl hydrazine-1,2-dicarboxylate, a reagent commonly utilized in
organic synthesis.

Core Physicochemical Data

The essential molecular attributes of Di-tert-butyl hydrazine-1,2-dicarboxylate are
summarized below. This data is fundamental for stoichiometric calculations, analytical
characterization, and experimental design.
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Property Value

Molecular Formula C10H20N204[1][2][3][4]

Molecular Weight 232.28 g/mol [1][2][5][6]

Synonyms N,N'-Di-B.oc-hydrazine, Di-tert-butyl
hydrazodicarboxylate[2][6]

CAS Number 16466-61-8[1][3]

Appearance White crystalline solid[4] or Powder[6]

Water Solubility Insoluble[3][6]

Molecular Structure and Connectivity

The structural arrangement of Di-tert-butyl hydrazine-1,2-dicarboxylate is key to its
reactivity. The molecule is symmetrical, featuring a central hydrazine core with each nitrogen
atom protected by a tert-butoxycarbonyl (Boc) group.
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Molecular component relationship.
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Hypothetical Experimental Workflow: Purity
Analysis by HPLC

The following diagram outlines a standard workflow for determining the purity of a Di-tert-butyl
hydrazine-1,2-dicarboxylate sample using High-Performance Liquid Chromatography
(HPLC), a common analytical technique in synthetic chemistry.

Experimental Protocol:

o Standard Preparation: Accurately weigh a reference standard of Di-tert-butyl hydrazine-
1,2-dicarboxylate and dissolve it in a suitable solvent (e.g., acetonitrile) to a known
concentration (e.g., 1 mg/mL).

o Sample Preparation: Prepare the sample to be analyzed by dissolving it in the same solvent
to the same nominal concentration.

e HPLC Analysis:

[¢]

Column: C18 reverse-phase column.

[e]

Mobile Phase: A gradient of water and acetonitrile.

o

Detector: UV detector at a wavelength of approximately 210 nm.

o

Injection Volume: 10 pL.

o Data Analysis: Integrate the peak area of the analyte in the sample chromatogram and
compare it to the standard to calculate purity.

Preparation

Grepare Sample SolutioD
T
HPLC Injection & Run Peak Integration Purity Calculation

_—v
Prepare Standard Solution

Analysis Data Processing
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Workflow for HPLC purity analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b098509?utm_src=pdf-body-img
https://www.benchchem.com/product/b098509?utm_src=pdf-custom-synthesis
https://www.chemscene.com/product/16466-61-8.html
https://www.fishersci.ca/shop/products/di-tert-butyl-hydrazodicarboxylate-98-thermo-scientific/p-7043331
https://www.chembk.com/en/chem/di-tert-butyl%20hydrazine-1,2-dicarboxylate
https://www.benchchem.com/product/b098509
https://store.apolloscientific.co.uk/product/di-tert-butyl-hydrazine-12-dicarbonate
https://store.apolloscientific.co.uk/product/di-tert-butyl-hydrazine-12-dicarbonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8157988.htm
https://www.benchchem.com/product/b098509#di-tert-butyl-hydrazine-1-2-dicarboxylate-molecular-weight-and-formula
https://www.benchchem.com/product/b098509#di-tert-butyl-hydrazine-1-2-dicarboxylate-molecular-weight-and-formula
https://www.benchchem.com/product/b098509#di-tert-butyl-hydrazine-1-2-dicarboxylate-molecular-weight-and-formula
https://www.benchchem.com/product/b098509#di-tert-butyl-hydrazine-1-2-dicarboxylate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b098509?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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